Cas no 1040677-65-3 (1-(1-benzofuran-2-carbonyl)-4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine)

• Product Name: 1-(1-benzofuran-2-carbonyl)-4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• CAS No: 1040677-65-3
• MF: C₂₁H₁₈F₂N₆O₂
• MW: 424.403430461884
• CID: 6071497
• PubChem ID: 30858282
• Update Time: 2025-10-31

1-(1-benzofuran-2-carbonyl)-4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-2-carbonyl)-4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• 1040677-65-3
• F5250-0974
• 1-benzofuran-2-yl-[4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• AKOS024502900
• benzofuran-2-yl(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone
• VU0638936-1

• Inchi： 1S/C21H18F2N6O2/c22-16-6-5-15(12-17(16)23)29-20(24-25-26-29)13-27-7-9-28(10-8-27)21(30)19-11-14-3-1-2-4-18(14)31-19/h1-6,11-12H,7-10,13H2
• InChI Key： OFZSNJAGSYYVSR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(CN2CCN(C(C3=CC4C=CC=CC=4O3)=O)CC2)=NN=N1)F

Computed Properties

• Exact Mass: 424.14593016g/mol
• Monoisotopic Mass: 424.14593016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.3Ų

Additional information on 1-(1-benzofuran-2-carbonyl)-4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine

Comprehensive Overview of 1-(1-benzofuran-2-carbonyl)-4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS No. 1040677-65-3)

The compound 1-(1-benzofuran-2-carbonyl)-4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine, with CAS No. 1040677-65-3, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzofuran-derived compound features a piperazine core, which is often associated with bioactive properties, making it a subject of interest for drug discovery and development. The presence of a tetrazole ring and difluorophenyl group further enhances its potential applications in medicinal chemistry.

In recent years, researchers have focused on the pharmacological potential of 1-(1-benzofuran-2-carbonyl)-4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The compound's unique structure allows it to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzyme inhibitors. This versatility has led to its exploration in preclinical studies for conditions such as neurodegenerative diseases and chronic pain management.

The synthesis of CAS No. 1040677-65-3 involves multi-step organic reactions, including amide coupling and tetrazole formation. These processes are critical for achieving high purity and yield, which are essential for its use in drug development. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound, ensuring its structural integrity and consistency.

From a market perspective, the demand for 1-(1-benzofuran-2-carbonyl)-4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine is driven by its potential as a lead compound in the development of novel therapeutics. Pharmaceutical companies and academic institutions are actively investigating its structure-activity relationships (SAR) to optimize its efficacy and safety profiles. This aligns with the growing trend of precision medicine, where tailored therapies are designed to target specific molecular pathways.

Environmental and regulatory considerations also play a role in the research and application of CAS No. 1040677-65-3. As with any synthetic compound, its biodegradability and ecotoxicity must be evaluated to ensure compliance with global green chemistry standards. Researchers are increasingly adopting sustainable synthesis methods to minimize waste and reduce the environmental footprint of producing such complex molecules.

In conclusion, 1-(1-benzofuran-2-carbonyl)-4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine represents a promising candidate for future therapeutic innovations. Its multifaceted chemical structure and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may pave the way for breakthroughs in treating challenging medical conditions.